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Compound of Interest

Compound Name: Dipropyl carbonate

Cat. No.: B009098

This guide provides comprehensive, procedural information for the safe handling and disposal
of Dipropyl carbonate, tailored for researchers, scientists, and drug development
professionals. Following these protocols is essential for ensuring laboratory safety.

Hazard Identification and Safety Summary

Dipropyl carbonate is a flammable liquid and vapor that can cause skin and eye irritation.[1][2]
It may also cause respiratory irritation and is harmful if swallowed, inhaled, or absorbed through
the skin.[2][3]

Hazard Summary Table:

Hazard Type Description
Physical Hazard Flammable liquid and vapor.[1]
Health Hazards Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1][3]

Harmful if swallowed, inhaled, or in contact with
skin.[2]
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Personal Protective Equipment (PPE) Requirements

Proper selection and use of Personal Protective Equipment (PPE) are critical to minimize
exposure risks. The type of protective equipment should be selected based on the
concentration and amount of the dangerous substance at the specific workplace.[1]

PPE Requirements Table:
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety glasses with side-

shields or goggles.[4]

Use equipment tested and
approved under government
standards like NIOSH (US) or
EN 166 (EU).[1] A face shield
may be required where there is

a risk of splashing.[1][5]

Skin

Chemical-resistant protective

gloves.[3]

Inspect gloves before use.[1]
Use proper glove removal
technique to avoid skin
contact.[1] Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.[1]

Protective clothing.[3][4]

A lab coat should be worn.[5]
For greater protection, a
complete suit protecting
against chemicals or flame-
retardant antistatic protective

clothing may be necessary.[1]

Respiratory

NIOSH/MSHA approved

respirator.

Required if exposure limits are
exceeded or irritation is
experienced.[4] A full-face
respirator with multi-purpose
combination cartridges or a
supplied-air respirator may be
necessary for high

concentrations.[1]

Operational Plan for Handling Dipropyl Carbonate

A systematic approach to handling Dipropyl carbonate from receipt to disposal is crucial for

safety.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://datasheets.scbt.com/sds/aghs/en/sc-234793.pdf
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://m.chemicalbook.com/ProductMSDSDetailCB4455574_EN.htm
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4455574_EN.htm
https://datasheets.scbt.com/sds/aghs/en/sc-234793.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234793.pdf
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://www.benchchem.com/product/b009098?utm_src=pdf-body
https://www.benchchem.com/product/b009098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. Receiving and Storage:
Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Store at room temperature, away from heat, sparks, open flames, and other ignition sources.

[3]14]

Take measures to prevent the buildup of electrostatic charge.[1]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[3]
. Handling and Use:

Ensure adequate ventilation, especially in confined areas.[4]

Use only in a well-ventilated area or outdoors.[4]

Ground and bond the container and receiving equipment.[4]

Use non-sparking tools and explosion-proof equipment.[4]

Avoid contact with skin, eyes, and inhalation of vapor or mist.[1]

Do not eat, drink, or smoke when using this product.[4] Wash hands thoroughly after
handling.[4]

. Spill Response:
Immediately remove all sources of ignition.[4]
Evacuate personnel to safe areas and ensure adequate ventilation.[4]

Prevent further leakage or spillage if it is safe to do so.[4] Do not let the product enter drains.

[1]

Contain the spillage and collect it with a non-combustible absorbent material such as sand,
earth, or vermiculite.[1]

Place the absorbed material into a properly labeled container for disposal.[3][4]
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First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure. Always seek medical
attention if you feel unwell.[4]

First Aid Measures Table:

Exposure Route First Aid Protocol

Immediately rinse cautiously with plenty of water

for at least 15 minutes.[1] If present, remove
Eye Contact o )

contact lenses if it is easy to do so and continue

rinsing.[1] Call a physician.[3]

Take off immediately all contaminated clothing.
) [6] Wash off immediately with soap and plenty of
Skin Contact S .
water.[1][4] If skin irritation occurs, get medical

advice.[4]

Move the person to fresh air.[1][4] If breathing is
Inhalation difficult, give oxygen.[3][4] If not breathing, give

artificial respiration.[1][4] Consult a physician.[1]

Do NOT induce vomiting.[1] Never give anything
Ingestion by mouth to an unconscious person.[1] Rinse

mouth with water and consult a physician.[1]

Disposal Plan

Proper disposal of Dipropyl carbonate and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[1] Waste material must be disposed of in accordance with national and
local regulations.[6]

o Contaminated Containers: Do not mix with other waste.[6] Handle uncleaned containers as
you would the product itself.[1][6] Dispose of the contents and container to an approved
waste disposal plant.[4][6]
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Safe Handling Workflow for Dipropyl Carbonate

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Ground Equipment

Transfer Chemical
(Use Non-Sparking Tools)

Perform Experiment

Spill Occurs Exposure Occurs

Contain Spill Administer First Aid
(Absorbent Material) & Seek Medical Attention
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Caption: Workflow for safe handling of Dipropyl carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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